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Compound of Interest

Compound Name: Pentacosa-7,11-diene

Cat. No.: B12434867 Get Quote

Welcome to the technical support center for the synthesis of Pentacosa-7,11-diene. This

resource is designed for researchers, scientists, and drug development professionals to

provide troubleshooting guidance and frequently asked questions (FAQs) to improve the yield

and purity of your synthesis.

Troubleshooting Guides
This section addresses common issues encountered during the synthesis of Pentacosa-7,11-
diene, categorized by the synthetic methodology.

Method 1: Nickel-Catalyzed Cross-Coupling of a
Grignard Reagent
This approach, based on the work of Davis and Carlson, involves the coupling of an alkenyl

Grignard reagent with an appropriate electrophile, catalyzed by a nickel complex.

Experimental Workflow: Nickel-Catalyzed Cross-Coupling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12434867?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12434867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

